Decinnamoyltaxinine J
Decinnamoyltaxinine J
Decinnamoyltaxinine J is a natural product found in Taxus cuspidata, Taxus brevifolia, and Taxus baccata with data available.
Brand Name:
Vulcanchem
CAS No.:
84652-33-5
VCID:
VC21247732
InChI:
InChI=1S/C30H42O11/c1-13-21(36)12-23(38-16(4)32)30(10)25(13)26(39-17(5)33)20-11-22(37-15(3)31)14(2)24(29(20,8)9)27(40-18(6)34)28(30)41-19(7)35/h20-23,25-28,36H,1,11-12H2,2-10H3/t20-,21-,22-,23-,25-,26+,27+,28-,30+/m0/s1
SMILES:
CC1=C2C(C(C3(C(CC(C(=C)C3C(C(C2(C)C)CC1OC(=O)C)OC(=O)C)O)OC(=O)C)C)OC(=O)C)OC(=O)C
Molecular Formula:
C30H42O11
Molecular Weight:
578.6 g/mol
Decinnamoyltaxinine J
CAS No.: 84652-33-5
Cat. No.: VC21247732
Molecular Formula: C30H42O11
Molecular Weight: 578.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Decinnamoyltaxinine J is a natural product found in Taxus cuspidata, Taxus brevifolia, and Taxus baccata with data available. |
|---|---|
| CAS No. | 84652-33-5 |
| Molecular Formula | C30H42O11 |
| Molecular Weight | 578.6 g/mol |
| IUPAC Name | [(1R,2R,3R,5S,7S,8S,9R,10R,13S)-2,7,9,10-tetraacetyloxy-5-hydroxy-8,12,15,15-tetramethyl-4-methylidene-13-tricyclo[9.3.1.03,8]pentadec-11-enyl] acetate |
| Standard InChI | InChI=1S/C30H42O11/c1-13-21(36)12-23(38-16(4)32)30(10)25(13)26(39-17(5)33)20-11-22(37-15(3)31)14(2)24(29(20,8)9)27(40-18(6)34)28(30)41-19(7)35/h20-23,25-28,36H,1,11-12H2,2-10H3/t20-,21-,22-,23-,25-,26+,27+,28-,30+/m0/s1 |
| Standard InChI Key | NTRHFSRAAXRZLC-FJANQRQLSA-N |
| Isomeric SMILES | CC1=C2[C@H]([C@@H]([C@@]3([C@H](C[C@@H](C(=C)[C@H]3[C@@H]([C@@H](C2(C)C)C[C@@H]1OC(=O)C)OC(=O)C)O)OC(=O)C)C)OC(=O)C)OC(=O)C |
| SMILES | CC1=C2C(C(C3(C(CC(C(=C)C3C(C(C2(C)C)CC1OC(=O)C)OC(=O)C)O)OC(=O)C)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC1=C2C(C(C3(C(CC(C(=C)C3C(C(C2(C)C)CC1OC(=O)C)OC(=O)C)O)OC(=O)C)C)OC(=O)C)OC(=O)C |
| Appearance | Powder |
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